Cas no 1261916-33-9 (5-Fluoro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid)

• Product Name: 5-Fluoro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261916-33-9
• MF: C₁₄H₇F₅O₂
• MW: 302.196201562881
• MDL: MFCD18322502
• CID: 2763252
• PubChem ID: 53228321
• Update Time: 2025-04-21

5-Fluoro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80691854
• MFCD18322502
• 1261916-33-9
• 4',5-Difluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 5-Fluoro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
• 5-FLUORO-3-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 5-Fluoro-3-(4-fluoro-3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322502
• Inchi： 1S/C14H7F5O2/c15-10-4-8(3-9(5-10)13(20)21)7-1-2-12(16)11(6-7)14(17,18)19/h1-6H,(H,20,21)
• InChI Key： XXEJROWLHVDJNJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 302.03662027g/mol
• Monoisotopic Mass: 302.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives